Cas no 114676-61-8 (tert-butyl (2S,4R)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4R)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylate
• CAS No: 114676-61-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD11111254
• CID: 1202686
• PubChem ID: 11008972
• Update Time: 2025-06-15

tert-butyl (2S,4R)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 4-hydroxy-2-methyl-, 1,1-dimethylethylester, (2S,4R)-
• tert-butyl (2S,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate
• (2S,4R)-tert-butyl 4-hydroxy-2-methylpyrrolidine-1-carboxylate
• (2S,4R)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• (2S,4R)-1-Boc--4-Hydroxy-2-methylpyrrolidine
• AK171424
• BXZADLGAYWRZCR-JGVFFNPUSA-N
• 8581AH
• SB22110
• FCH3789673
• NE63671
• 2beta-Methyl-4beta-hydroxy-1-pyrrolidinecarboxylic acid tert-butyl ester
• 1-P
• cis-tert-Butyl 4-hydroxy-2-methylpyrrolidine-1-carboxylate
• 2beta-Methyl-4beta-hydroxy-1-p
• tert-butyl (2S,4R)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylate
• AMY4384
• 1-Pyrrolidinecarboxylic acid, 4-hydroxy-2-methyl-, 1,1-dimethylethyl ester, (2S,4R)-
• (2S,4R)-1-Boc-4-hydroxy-2-methylpyrrolidine
• MFCD11111254
• F77870
• 114676-61-8
• CS-0029768
• SCHEMBL764147
• A894162
• cis-tert-Butyl4-hydroxy-2-methylpyrrolidine-1-carboxylate
• AKOS025289823
• cis-1-Boc-4-hydroxy-2-methylpyrrolidine
• AS-50781
• 2299231-07-3
• P11084

• MDL： MFCD11111254
• Inchi： 1S/C10H19NO3/c1-7-5-8(12)6-11(7)9(13)14-10(2,3)4/h7-8,12H,5-6H2,1-4H3/t7-,8+/m0/s1
• InChI Key： BXZADLGAYWRZCR-JGVFFNPUSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)[C@@H](C)C1

Computed Properties

• Exact Mass: 201.13600
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.1

Experimental Properties

• Boiling Point: 282.5±33.0°C at 760 mmHg
• PSA: 49.77000
• LogP: 1.31450

tert-butyl (2S,4R)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (2S,4R)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylate

Introduction to tert-butyl (2S,4R)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylate (CAS No. 114676-61-8)

The compound tert-butyl (2S,4R)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylate, identified by its CAS number 114676-61-8, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolidine class of heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this molecule, characterized by the (2S,4R) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of chiral compounds in drug development. The presence of stereocenters at the 2S and 4R positions in tert-butyl (2S,4R)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylate underscores its potential as a key intermediate or building block in the synthesis of enantiomerically pure pharmaceuticals. Such compounds are often preferred in drug design due to their improved selectivity and reduced side effects compared to racemic mixtures.

The tert-butyl group attached to the pyrrolidine ring contributes to the steric environment of the molecule, influencing its solubility, metabolic stability, and binding affinity to biological targets. This modification is particularly relevant in the context of protease inhibition, where bulky substituents can enhance binding interactions with enzyme active sites. The hydroxy group at the 4-position introduces a polar functional moiety, which can modulate the compound's pharmacokinetic profile by affecting its absorption, distribution, metabolism, and excretion (ADME) properties.

In recent years, there has been growing interest in developing novel treatments for neurological disorders, where chiral pyrrolidine derivatives have shown promise. Studies have demonstrated that compounds with similar structural motifs can interact with neurotransmitter receptors and ion channels, potentially leading to therapeutic effects. For instance, research on analogs of tert-butyl (2S,4R)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylate has revealed their potential in modulating dopamine signaling pathways, which are implicated in conditions such as Parkinson's disease and schizophrenia.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary-assisted strategies, have been employed to achieve high enantiomeric purity. These techniques are essential for producing pharmaceutical-grade materials that meet stringent regulatory requirements. The development of efficient synthetic routes not only facilitates laboratory-scale production but also paves the way for large-scale manufacturing processes.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of tert-butyl (2S,4R)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylate to its target proteins. By leveraging techniques such as docking simulations and molecular dynamics simulations, researchers can predict how this compound interacts with biological macromolecules at an atomic level. These insights are crucial for optimizing lead structures during drug discovery campaigns and for designing experiments to validate biological activity.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In cell-based assays, it has been observed to exhibit inhibitory effects on certain enzymes and receptors relevant to therapeutic intervention. Preclinical studies have also provided preliminary evidence of its efficacy in animal models of disease. While these findings are promising, further research is needed to fully elucidate its mechanism of action and long-term safety profile before it can be considered for clinical development.

The role of analytical chemistry techniques cannot be overstated in characterizing tert-butyl (2S,4R)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylate and related derivatives. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural identity and assess purity levels. These analytical methods ensure that the compound meets quality standards before it is advanced into more complex studies.

In conclusion,tert-butyl (2S,4R)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylate represents a fascinating example of how structural complexity can translate into biological activity. Its unique stereochemistry and functional groups make it a valuable scaffold for further medicinal chemistry exploration. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies,CAS No 114676-61-8 will likely remain at the forefront of academic and industrial investigations into novel pharmacological entities.